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Compound of Interest

Compound Name: NS-638

Cat. No.: B1680103 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper handling and disposal of chemical compounds are paramount to ensuring personnel

safety and environmental protection. This guide provides a comprehensive, step-by-step

procedure for the safe disposal of ST638, a tyrosine kinase inhibitor. Adherence to these

protocols is critical for maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of ST638 should occur in a well-ventilated

area, preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE) for Handling ST638:

Protection Type Specification

Eye Protection Eyeshields or safety glasses.[1]

Hand Protection Chemical-resistant gloves.[1]

Respiratory Protection
A Type N95 (US) or equivalent dust mask to

prevent inhalation of solid particles.[1]
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The disposal of ST638 must be carried out in compliance with all applicable national and local

regulations. The following is a general guide for laboratory settings.[1]

Waste Identification and Segregation:

Designate a specific, clearly labeled waste container for ST638 and any contaminated

materials, such as gloves, weighing paper, and pipette tips.[1]

Do not mix ST638 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[1]

Preparing for Disposal:

Ensure the ST638 waste is in a sealed, non-reactive container.[1]

The container must be accurately labeled with the chemical name ("ST638"), CAS number

(107761-24-0), and relevant hazard symbols.[1]

Disposal Pathway:

ST638 waste is considered hazardous and must be disposed of through an approved

hazardous waste disposal facility.[1][2]

Contact your institution's EHS office to arrange for the collection and disposal of the

chemical waste. They will provide specific instructions based on local regulations.[1]

Under no circumstances should ST638 be disposed of down the drain or in regular trash.

[1][2]

Decontamination of Work Area:

After packaging ST638 for disposal, thoroughly decontaminate the work area.

Use an appropriate solvent, such as 70% ethanol, to wipe down all surfaces that may

have come into contact with the compound.

Dispose of all cleaning materials as contaminated waste.[1]
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Experimental Protocols
While specific experimental protocols for the disposal of ST638 are not detailed in the provided

information, the general procedure for handling hazardous chemical waste in a laboratory

setting should be followed. This involves a risk assessment prior to handling, which includes

consulting the Safety Data Sheet (SDS) for the specific compound to understand its properties

and hazards.[2]

ST638 Chemical and Physical Properties
A clear understanding of a compound's properties is fundamental to its safe handling and

disposal.

Property Value

CAS Number 107761-24-0[1]

Molecular Formula C₁₉H₁₈N₂O₃S[1]

Molecular Weight 354.42 g/mol [1]

Appearance Yellow solid[1]

Melting Point 134-135.5 °C[1]

Solubility DMSO: 19 mg/mL[1]

Storage Temperature −20°C[1]

Storage Class 11 - Combustible Solids[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of ST638

waste.
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Start: ST638 Waste Generated

1. Identify & Segregate Waste
(ST638 & contaminated items)

2. Prepare for Disposal
(Seal in non-reactive container)

3. Label Container
('ST638', CAS#, Hazard Symbols)

4. Contact EHS Office
(Arrange for collection)

5. Hazardous Waste Disposal
(Approved Facility)

6. Decontaminate Work Area
(Use appropriate solvent)

End: Safe Disposal Complete

Click to download full resolution via product page

Caption: ST638 Hazardous Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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